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A Comparative Analysis of Copper Ethanolamine
and Other Wood Preservatives
This guide provides an in-depth comparison of the efficacy of copper ethanolamine-based

wood preservatives against other prevalent systems. The analysis is supported by quantitative

data from various experimental studies, focusing on key performance indicators such as fungal

and insect resistance, leaching, and corrosivity. The information is intended for researchers and

professionals in material science and wood protection.

Overview of Copper-Based Wood Preservatives
Copper-based biocides are fundamental to the wood preservation industry, offering broad-

spectrum protection against decay fungi and insects. Historically, Chromated Copper Arsenate

(CCA) was the dominant preservative but has been phased out for residential use due to

environmental and health concerns regarding arsenic and chromium. This led to the

development of second-generation, arsenic-free preservatives. Among these, copper
ethanolamine (Cu-EA) systems, Alkaline Copper Quat (ACQ), and Copper Azole (CA) have

become prominent. These preservatives typically use an amine or ethanolamine to solubilize

the copper in an aqueous solution, allowing it to be pressure-treated into wood.

Copper ethanolamine formulations function by the copper component acting as the primary

fungicide and insecticide. The ethanolamine serves as a complexing agent to keep the copper

in solution. Often, these formulations are enhanced with co-biocides, such as quaternary
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ammonium compounds or azoles, to broaden the spectrum of protection, particularly against

copper-tolerant fungi. A notable variation is Copper-Ethanolamine-Boron (CEB), which

incorporates boron for enhanced insecticidal properties.

Performance Data: A Quantitative Comparison
The following tables summarize experimental data comparing the performance of copper
ethanolamine and its variants against other common wood preservatives.

Table 1: Fungal Decay Resistance

This table presents the percentage of mass loss in wood samples after exposure to decay fungi

in laboratory conditions. Lower mass loss indicates higher efficacy.

Preservative Wood Species Fungus Type Mass Loss (%) Reference

Untreated

Control
Poplar Not Specified 26.34% [1]

Alkaline Copper

Quat (ACQ-D)
Poplar Not Specified 8.91% [1]

Urea-

Formaldehyde

(UF)

Poplar Not Specified 11.66% [1]

Phenol-

Formaldehyde

(PF)

Poplar Not Specified 9.74% [1]

Copper Azole

(CA-C)
P. asperata

Brown & White

Rot
< 3% [2]

Alkaline Copper

Quat (ACQ-C)
P. asperata

Brown & White

Rot
< 3% [2]

Table 2: Insect Resistance (Subterranean Termites)

This table shows the efficacy of preservatives in preventing damage from subterranean

termites.
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Preservative Wood Type Exposure Time
Damage /
Attack (%)

Reference

Untreated

Control
Plywood 24 months 100% [3]

Copper-

Ethanolamine-

Boron (CEB)

2.5%

Plywood 30 months
4.91% (trace

attack)
[3]

Copper-

Ethanolamine-

Boron (CEB)

3.0%

Plywood 30 months
4.22% (trace

attack)
[3]

Copper-

Ethanolamine-

Boron (CEB)

5.0%

Plywood 30 months
3.41% (trace

attack)
[3]

Note: A study also noted that both ACQ and CA treatments significantly increased termite

mortalities and reduced mass loss compared to untreated wood[4].

Table 3: Copper Leaching

Leaching of the active ingredient can reduce long-term efficacy and pose environmental risks.

This table compares the percentage of copper leached from treated wood under various

conditions.
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Preservative Leaching Condition
Copper Leached
(%)

Reference

Copper Ethanolamine

(Cu-EA)

Field Test (42 months,

in-ground)
25% - 36% [5][6]

Copper Ethanolamine

(Cu-EA)

Field Test (5 years, in-

ground)
65% - 80% [5]

Copper Ethanolamine

(Cu-EA)

Lab Test (ENV 1250-

2)
3.4% - 4.7% [5]

Copper Ethanolamine

(Cu-EA, 0.5% Cu, pH

8.6)

Lab Test 6.5% [7]

Copper Ethanolamine

(Cu-EA, 0.5% Cu, pH

11.9)

Lab Test ~8.1% [7]

Alkaline Copper Quat

(ACQ)
Lab Test 6.92% - 19.54% [4]

Copper Azole (CA) Lab Test 9.38% - 22.46% [4]

Table 4: Corrosion of Metal Fasteners

The chemical composition of wood preservatives can accelerate the corrosion of metal

fasteners. This table provides a qualitative and quantitative comparison of the corrosivity of

different preservatives.
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Preservative Comparison Observation Reference

ACQ & Copper Azole

(CuAz)
vs. CCA

Roughly twice as

corrosive as CCA.
[8]

ACQ-Type D vs. CuAz, CCA

More corrosive than

Copper Azole Type C

and CCA-C.

[9]

ACQ & Copper Azole

(CuAz)
H3 vs. H4 retention

Increased

preservative retention

(H4 vs. H3) increased

corrosion of

galvanized nails.

[10]

Experimental Protocols & Methodologies
The data presented is based on standardized testing procedures designed to evaluate the

performance of wood preservatives.

Fungal Decay Resistance Testing:

Methodology: Fungal decay tests are typically conducted following standards such as the

American Wood Protection Association (AWPA) E10 or European standard EN 113. Wood

blocks of a specific size are treated with the preservative to a target retention level. After a

conditioning period, the blocks are sterilized and placed in containers with an actively

growing culture of a specific decay fungus (e.g., Gloeophyllum trabeum for brown-rot or

Trametes versicolor for white-rot). The samples are incubated for a set period (e.g., 12

weeks) under controlled temperature and humidity. Efficacy is determined by measuring the

percentage of mass loss of the wood blocks, with untreated blocks serving as controls.[1]

Insect Resistance Testing:

Methodology: Termite resistance is evaluated using standards like AWPA E1 or Japan

Industrial Standard (JIS) K 1571. In a typical laboratory test, treated and untreated wood

samples are placed in a container with a specified number of subterranean termites. The

containers are kept in a controlled environment for several weeks. The effectiveness of the
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preservative is assessed by recording the termite mortality rate and the mass loss of the

wood samples.[3][4] Field tests, often called "graveyard tests," involve driving treated stakes

into the ground in an area with high termite activity and rating them periodically for damage.

[11]

Leaching Testing:

Methodology: Leaching studies are performed to measure the amount of preservative that

migrates from the wood when exposed to water. The European standard ENV 1250-2 is a

common laboratory protocol. In this method, treated wood blocks are vacuum-impregnated

with water and then submerged in fresh deionized water, which is replaced at specified

intervals over several days. The amount of copper in the collected water (leachate) is

analyzed using methods like atomic absorption spectroscopy. The total leached copper is

reported as a percentage of the initial amount in the wood.[5][7] Field studies involve

analyzing the copper content of treated wood stakes after long-term exposure in real-world

conditions.[5][6]
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Diagram 1: Generalized workflow for a laboratory leaching test (e.g., ENV 1250-2).
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Discussion and Comparative Relationships
The experimental data reveals distinct performance profiles for copper ethanolamine and its

alternatives.

Efficacy: Copper ethanolamine, particularly when augmented with co-biocides like boron

(CEB), demonstrates excellent efficacy against wood-destroying insects like termites and

powder post beetles.[3][11] Its performance against fungal decay is also significant,

comparable to other copper-based systems like ACQ and CA.[2]

Leaching and Fixation: A primary challenge for copper ethanolamine preservatives is the

relatively poor fixation of copper compared to older CCA systems.[7] Studies show that a

substantial amount of copper can leach from the wood, especially in ground-contact

applications.[5][6] Leaching is influenced by the pH of the treating solution, with lower pH

values generally resulting in better copper fixation.[7] Additives such as octanoic acid have

been shown to significantly reduce copper leaching.[12] In contrast, the ethanolamine itself

can contribute to the depolymerization of lignin, which may facilitate leaching.[13]

Corrosion: Like other modern copper-based preservatives with high copper content and no

chromium, copper ethanolamine formulations are more corrosive to metal fasteners than

CCA.[8][10] This necessitates the use of highly corrosion-resistant fasteners, such as hot-

dipped galvanized steel (with a thick coating) or stainless steel, to ensure the structural

integrity of connections.[14]

The choice of a wood preservative involves a trade-off between efficacy, environmental profile,

and material compatibility. Copper ethanolamine represents a move away from the hazardous

components of CCA, but this comes with challenges related to copper fixation and corrosivity.
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Diagram 2: Logical relationships between different wood preservatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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